N-[2-(acetylamino)phenyl]-4-butoxybenzamide

• IUPAC Name: N-(2-acetamidophenyl)-4-butoxybenzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-4-13-24-16-11-9-15(10-12-16)19(23)21-18-8-6-5-7-17(18)20-14(2)22/h5-12H,3-4,13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: CTNRCQVVJUUAQY-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2NC(=O)C
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

N-[2-(acetylamino)phenyl]-4-butoxybenzamide, also known as ABBA, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. ABBA belongs to the class of benzamide derivatives, which have been found to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of N-[2-(acetylamino)phenyl]-4-butoxybenzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation and pain. N-[2-(acetylamino)phenyl]-4-butoxybenzamide has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the production of pro-inflammatory cytokines. The compound has also been found to inhibit the activation of MAPKs, which are involved in the regulation of cell proliferation, differentiation, and survival. Additionally, N-[2-(acetylamino)phenyl]-4-butoxybenzamide has been shown to activate the AMPK pathway, which is involved in the regulation of energy metabolism and cell growth.
Biochemical and Physiological Effects
N-[2-(acetylamino)phenyl]-4-butoxybenzamide has been found to exhibit various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokine production, the alleviation of pain, and the induction of apoptosis in cancer cells. The compound has also been shown to reduce the levels of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Additionally, N-[2-(acetylamino)phenyl]-4-butoxybenzamide has been found to inhibit the migration and invasion of cancer cells, which are important steps in the metastasis process.

Advantages and Limitations for Lab Experiments

N-[2-(acetylamino)phenyl]-4-butoxybenzamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. The compound can be easily synthesized using standard laboratory techniques, and its structure has been well-characterized using various analytical techniques. However, N-[2-(acetylamino)phenyl]-4-butoxybenzamide also has some limitations for lab experiments, including its relatively low potency and selectivity compared to other benzamide derivatives. Additionally, the compound has not been extensively tested in clinical trials, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on N-[2-(acetylamino)phenyl]-4-butoxybenzamide, including the development of more potent and selective derivatives, the investigation of its potential as a therapeutic agent for various diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the use of N-[2-(acetylamino)phenyl]-4-butoxybenzamide in combination with other drugs or therapies may enhance its efficacy and reduce its side effects. Further studies are also needed to evaluate the safety and efficacy of N-[2-(acetylamino)phenyl]-4-butoxybenzamide in humans, and to determine its pharmacokinetic and pharmacodynamic properties. Overall, N-[2-(acetylamino)phenyl]-4-butoxybenzamide has great potential as a therapeutic agent, and further research is needed to fully explore its biological activities and clinical applications.

Synthesis Methods

The synthesis of N-[2-(acetylamino)phenyl]-4-butoxybenzamide involves the reaction of 4-butoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-acetylaniline. The final product is obtained after purification by recrystallization. The synthesis of N-[2-(acetylamino)phenyl]-4-butoxybenzamide has been reported in several scientific publications, and the purity of the compound has been confirmed using various analytical techniques, including NMR spectroscopy and HPLC.

Scientific Research Applications

N-[2-(acetylamino)phenyl]-4-butoxybenzamide has been the subject of numerous scientific studies due to its potential as a therapeutic agent. The compound has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor effects. N-[2-(acetylamino)phenyl]-4-butoxybenzamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. The compound has also been found to alleviate pain in animal models of inflammatory pain and neuropathic pain. Additionally, N-[2-(acetylamino)phenyl]-4-butoxybenzamide has been shown to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and liver cancer.